Cas no 88523-50-6 (Heptane, 2-isocyano-2-methyl-)
Heptane, 2-isocyano-2-methyl- structure
Product Name:Heptane, 2-isocyano-2-methyl-
CAS No:88523-50-6
MF:C9H17N
MW:139.23798251152
CID:629794
PubChem ID:54213849
Update Time:2025-04-19
Heptane, 2-isocyano-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 2-isocyano-2-methyl-
- 2-isocyano-2-methylheptane
- SCHEMBL2870095
- DTXSID20709806
- 88523-50-6
-
- Inchi: 1S/C9H17N/c1-5-6-7-8-9(2,3)10-4/h5-8H2,1-3H3
- InChI Key: PXTNWVZRESNBKL-UHFFFAOYSA-N
- SMILES: [N+](#[C-])C(C)(C)CCCCC
Computed Properties
- Exact Mass: 139.136099547g/mol
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 4.4Ų
Heptane, 2-isocyano-2-methyl- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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